Cas no 870849-68-6 ((1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine)

(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine structure
870849-68-6 structure
Product Name:(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine
CAS No:870849-68-6
MF:C9H12FNO
MW:169.196085929871
MDL:MFCD16294169
CID:720359
PubChem ID:28416497
Update Time:2023-11-27

(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,2-fluoro-6-methoxy-a-methyl-, (aS)-
    • (1S)-(2-Fluoro-6-methoxyphenyl)ethylamine
    • (1S)-1-(6-FLUORO-2-METHOXYPHENYL)ETHYLAMINE-HCL
    • 1-(2-fluoro-6-methoxyphenyl)ethanamine
    • (1S)-1-(6-FLUORO-2-METHOXYPHENYL)ETHYLAMINE
    • 1-(2-fluoranyl-6-methoxy-phenyl)ethanamine
    • EN300-2001444
    • (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine
    • Benzenemethanamine,2-fluoro-6-methoxy-a-methyl-,(aS)-
    • 870849-68-6
    • SCHEMBL1239850
    • (S)-1-(2-Fluoro-6-methoxyphenyl)ethanamine
    • AKOS015851781
    • (1S)-1-(2-FLUORO-6-METHOXYPHENYL)ETHANAMINE
    • (S)-1-(2-FLUORO-6-METHOXYPHENYL)ETHAN-1-AMINE
    • Y11915
    • Benzenemethanamine, 2-fluoro-6-methoxy--methyl-, (S)-
    • MDL: MFCD16294169
    • Inchi: 1S/C9H12FNO/c1-6(11)9-7(10)4-3-5-8(9)12-2/h3-6H,11H2,1-2H3/t6-/m0/s1
    • InChI Key: QGRDJSQLAIQQNL-LURJTMIESA-N
    • SMILES: FC1=CC=CC(=C1[C@H](C)N)OC

Computed Properties

  • Exact Mass: 169.09000
  • Monoisotopic Mass: 169.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.092
  • Boiling Point: 227.115°C at 760 mmHg
  • Flash Point: 91.156°C
  • Refractive Index: 1.506
  • PSA: 35.25000
  • LogP: 2.55430

(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1107098-5g
(S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine hydrochloride
870849-68-6 95%
5g
$2000 2024-07-23
eNovation Chemicals LLC
K12764-1g
(1S)-1-(6-FLUORO-2-METHOXYPHENYL)ETHYLAMINE-HCl
870849-68-6 >95%
1g
$395 2023-09-01
eNovation Chemicals LLC
K12764-5g
(1S)-1-(6-FLUORO-2-METHOXYPHENYL)ETHYLAMINE-HCl
870849-68-6 >95%
5g
$1295 2023-09-01
Enamine
EN300-2001444-1g
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine
870849-68-6
1g
$770.0 2023-09-16
Enamine
EN300-2001444-5g
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine
870849-68-6
5g
$2235.0 2023-09-16
Enamine
EN300-2001444-10g
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine
870849-68-6
10g
$3315.0 2023-09-16
Enamine
EN300-2001444-0.05g
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine
870849-68-6
0.05g
$647.0 2023-09-16
Enamine
EN300-2001444-0.1g
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine
870849-68-6
0.1g
$678.0 2023-09-16
Enamine
EN300-2001444-0.25g
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine
870849-68-6
0.25g
$708.0 2023-09-16
Enamine
EN300-2001444-0.5g
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine
870849-68-6
0.5g
$739.0 2023-09-16
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.